Cas no 2229363-85-1 (tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate
• CAS No: 2229363-85-1
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 5882001
• PubChem ID: 165620213
• Update Time: 2025-10-31

tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate
• 2229363-85-1
• tert-butyl N-[2-(1-amino-2,2-difluoroethyl)-4-fluorophenyl]carbamate
• EN300-1891497

• Inchi： 1S/C13H17F3N2O2/c1-13(2,3)20-12(19)18-9-5-4-7(14)6-8(9)10(17)11(15)16/h4-6,10-11H,17H2,1-3H3,(H,18,19)
• InChI Key： HWUOZDVJJWWCON-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1NC(=O)OC(C)(C)C)F)N)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate (CAS No. 2229363-85-1)

Tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229363-85-1, is a derivative of carbamate and features a unique structural configuration that makes it particularly interesting for further investigation. The presence of both fluorine and amino functional groups in its molecular structure suggests potential applications in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-amino-2,2-difluoroethyl chain and a 4-fluorophenyl ring. This arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for its use in various biochemical interactions. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, making this compound a promising candidate for drug design.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. Studies have shown that fluorine atoms can significantly influence the pharmacokinetics and pharmacodynamics of molecules, often leading to improved efficacy and reduced toxicity. The incorporation of fluorine into pharmaceuticals has been widely explored, with applications ranging from antiviral agents to anticancer drugs. The compound tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate represents an example of how fluorine can be strategically integrated into molecular frameworks to achieve desired therapeutic outcomes.

One of the key areas where this compound shows promise is in the field of enzyme inhibition. Enzymes play a crucial role in numerous biological processes, and their inhibition can lead to the development of effective drugs. The unique structural features of tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate, particularly the combination of amino and fluoro groups, make it an attractive candidate for designing selective inhibitors. Recent research has demonstrated that such compounds can interact with specific enzymatic targets, modulating biological pathways that are relevant to various diseases.

The synthesis of tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate involves multiple steps that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular structure often presents synthetic challenges due to their high reactivity and sensitivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with high efficiency. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in achieving the desired structural modifications.

Evaluation of the pharmacological properties of tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate has revealed several interesting characteristics. In vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. Additionally, its stability under various physiological conditions makes it a suitable candidate for further development into a drug candidate. The compound's ability to interact with biological targets without causing significant side effects is a critical factor in its potential as a therapeutic agent.

The role of computational chemistry in the study of tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate cannot be overstated. Computational methods provide valuable insights into the molecular interactions and mechanisms by which this compound exerts its effects. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict the binding affinity and metabolic stability of the compound. These computational approaches complement experimental studies and help in optimizing the molecular structure for better pharmacological properties.

In conclusion, Tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate (CAS No. 2229363-85-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications for fluorinated compounds, tert-butyl N-2-(1-amino-2,2-difluoroethyl)-4-fluorophenylcarbamate is poised to play a vital role in the development of novel therapeutic agents.